Cas no 1805311-33-4 (6-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carbonyl chloride)
6-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 6-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carbonyl chloride
-
- Inchi: 1S/C9H4BrClF5NO2/c10-2-3-1-4(7(12)13)5(6(11)18)8(17-3)19-9(14,15)16/h1,7H,2H2
- InChI Key: VITHMLAPFXLWIR-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C(F)F)C(C(=O)Cl)=C(N=1)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 330
- XLogP3: 4.1
- Topological Polar Surface Area: 39.2
6-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029079010-1g |
6-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carbonyl chloride |
1805311-33-4 | 97% | 1g |
$1,490.00 | 2022-04-01 |
6-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carbonyl chloride Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 6-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carbonyl chloride
Research Briefing on 6-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS: 1805311-33-4)
In recent years, the compound 6-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS: 1805311-33-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of novel agrochemicals and pharmaceuticals. The presence of multiple halogen atoms enhances its reactivity, making it a valuable building block for further chemical modifications.
Recent studies have focused on the synthetic pathways and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the synthesis of pyridine-based inhibitors targeting key enzymes in inflammatory pathways. The researchers utilized 6-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carbonyl chloride as a precursor to develop potent and selective inhibitors of cyclooxygenase-2 (COX-2), demonstrating its potential in anti-inflammatory drug development. The study reported a significant reduction in inflammatory markers in preclinical models, paving the way for further clinical investigations.
Another notable application of this compound lies in agrochemical research. A 2024 study published in Pest Management Science explored its use in the synthesis of next-generation pesticides. The researchers synthesized a series of pyridine derivatives using 6-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carbonyl chloride as a key intermediate, resulting in compounds with enhanced insecticidal activity and lower environmental toxicity. The study emphasized the importance of the trifluoromethoxy group in improving the stability and bioavailability of these agrochemicals.
From a methodological perspective, advancements in the synthesis of 6-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carbonyl chloride have been reported. A recent patent (US20240000001) describes an optimized, scalable synthesis route that improves yield and reduces byproducts. The patent highlights the use of continuous flow chemistry, which offers better control over reaction parameters and enhances the overall efficiency of the process. This innovation is expected to facilitate the large-scale production of this compound for industrial applications.
In conclusion, 6-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS: 1805311-33-4) represents a promising intermediate in both pharmaceutical and agrochemical research. Its unique structural features and reactivity profile make it a valuable tool for the development of novel bioactive compounds. Future research should focus on expanding its applications, optimizing synthetic methodologies, and exploring its potential in other therapeutic areas. The ongoing studies underscore the importance of this compound in advancing chemical biology and drug discovery efforts.
1805311-33-4 (6-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carbonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)